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Compound of Interest

Compound Name: ORM-10103

Cat. No.: B1662443 Get Quote

Essential Safety and Handling Guide for ORM-
10103
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of ORM-10103, a specific inhibitor of the Na+/Ca2+ exchanger. The following procedural

guidance is intended to ensure the safe handling, use, and disposal of this research compound

in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for ORM-10103 was not located. The following

guidance is based on general principles of laboratory safety for handling chemical compounds

with unknown toxicological properties. It is imperative to treat ORM-10103 as a potentially

hazardous substance and to exercise caution at all times.

Personal Protective Equipment (PPE)
Due to the absence of specific hazard information, a comprehensive approach to personal

protection is required. The following table summarizes the recommended PPE for handling

ORM-10103.
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PPE Category Item Specification Purpose

Hand Protection Gloves

Nitrile or other

chemically resistant

material. Double

gloving is

recommended.

Prevents skin contact

and absorption.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified

Protects eyes from

splashes and

aerosols.

Body Protection Laboratory Coat
Fully buttoned, long-

sleeved

Protects skin and

clothing from

contamination.

Respiratory Protection
Fume Hood or

Ventilated Enclosure

Minimizes inhalation

of powders or

aerosols. A respirator

may be required for

handling larger

quantities or for spill

cleanup.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of ORM-10103
and ensuring a safe laboratory environment.

Storage
Long-term (Powder): Store at -20°C for up to 3 years or at 4°C for up to 2 years.

In Solvent: Store at -80°C for up to 2 years or at -20°C for up to 1 year.[1]

Preparation of Solutions
Stock Solutions: ORM-10103 can be dissolved in DMSO.[1] For in vitro studies, prepare

stock solutions in a certified chemical fume hood.
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Working Solutions: Dilute the stock solution to the desired final concentration using the

appropriate cell culture medium or buffer inside a biological safety cabinet to maintain

sterility.

The following diagram illustrates the general workflow for the safe handling of ORM-10103.
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Caption: Safe Handling Workflow for ORM-10103.
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Disposal Plan
All waste materials contaminated with ORM-10103 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated consumables (e.g., pipette tips, tubes, gloves, lab coats) should

be collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.

Experimental Protocol: In Vitro Inhibition of
Na+/Ca2+ Exchanger
The following is a generalized protocol for studying the effect of ORM-10103 on the Na+/Ca2+

exchanger (NCX) in a cellular model, based on published research.[2][3]

Objective: To determine the inhibitory effect of ORM-10103 on NCX activity in a relevant cell

line.

Materials:

ORM-10103 powder

DMSO (for stock solution)

Appropriate cell line expressing NCX

Cell culture medium and supplements

Assay buffer

Plate reader or other appropriate detection instrument

Methodology:
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Cell Culture: Culture cells under standard conditions until they reach the desired confluency

for the assay.

Preparation of ORM-10103 Solutions:

Prepare a high-concentration stock solution of ORM-10103 in DMSO.

On the day of the experiment, prepare serial dilutions of the stock solution in the assay

buffer to achieve the desired final concentrations.

Assay Procedure:

Seed cells in a multi-well plate.

Wash the cells with assay buffer.

Add the different concentrations of ORM-10103 to the wells. Include a vehicle control

(DMSO) and a positive control if available.

Incubate the cells with the compound for the desired period.

Initiate the NCX activity assay (e.g., by inducing a change in ion concentrations).

Measure the signal (e.g., fluorescence, luminescence) using a plate reader.

Data Analysis:

Subtract the background signal.

Normalize the data to the vehicle control.

Plot the dose-response curve and calculate the IC50 value.

The following diagram illustrates a typical experimental workflow for an in vitro assay with

ORM-10103.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1662443?utm_src=pdf-body
https://www.benchchem.com/product/b1662443?utm_src=pdf-body
https://www.benchchem.com/product/b1662443?utm_src=pdf-body
https://www.benchchem.com/product/b1662443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture

Seed Cells in Plate

Prepare ORM-10103 Solutions

Add ORM-10103/Controls

Wash Cells

Incubate

Initiate NCX Assay

Measure Signal

Data Analysis

Click to download full resolution via product page

Caption: In Vitro Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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